1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-bis[(4-methylphenyl)amino]-, dimethyl ester

• CAS No.: 71329-04-9
• Molecular Formula: C24H26N2O4
• Molecular Weight: 406.5 g/mol
• IUPAC Name: dimethyl 2,5-bis(4-methylanilino)cyclohexa-1,4-diene-1,4-dicarboxylate
• InChI: InChI=1S/C24H26N2O4/c1-15-5-9-17(10-6-15)25-21-13-20(24(28)30-4)22(14-19(21)23(27)29-3)26-18-11-7-16(2)8-12-18/h5-12,25-26H,13-14H2,1-4H3
• InChI Key: ALPXOPKPVWQJMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(CC(=C(C2)C(=O)OC)NC3=CC=C(C=C3)C)C(=O)OC

Description

1,4-Cyclohexadiene-1,4-dicarboxylic acid, 2,5-bis[(4-methylphenyl)amino]-, dimethyl ester is a useful research compound. Its molecular formula is C24H26N2O4 and its molecular weight is 406.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 1,4-cyclohexanedione-2,5-dicarboxylate (4.56 gm; 20 mmol) and methanol (100 ml) were heated to boiling; then 4-methylaniline (4.5 gm; 42 mmol) was added followed by conc. hydrochloric acid (200 μl). The mixture was refluxed for 5 hours under a nitrogen atmosphere. On cooling a cream solid precipitated out which was collected by filtration, washed with methanol and dried under vacuum to give 7.92 gm (97%) of dimethyl 2,5-bis{(4-methylphenyl)amino}cyclohexa-1,4-diene-1,4-dicarboxylate.